Simple growth of BCNO@C core shell fibres and luminescent BCNO tubes†
CrystEngComm Pub Date: 2015-01-15 DOI: 10.1039/C4CE02266A
Abstract
A novel core shell structure (BCNO@C with C core and BCNO shell) has been prepared using a simple heating reaction. These fibres have a diameter around 100–300 nm with lengths up to hundreds of micrometres. To create BCNO@C fibres, the C fibres (cores) were first grown using Ni particle catalysts before adding BCNO shells. Simple burning of the core shell fibres led to the formation of novel B0.43C0.23N0.27O0.07 tubes. Unlike the BCN tubes grown from the substitution of C tubes, the BCNO tubes here have a homogenous structure with luminescence centered at around 386 nm (from 290–700 nm), which was mainly contributed to by the 1,3-B centers, carbene structures and BO2− species. The method used here is suitable to being adapted in the future to tune the electronic structure of BCN based materials.
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Journal Name：CrystEngComm
Research Products
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CAS no.: 147253-67-6
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CAS no.: 197794-83-5
